Cas no 7505-92-2 (α-Oxobenzeneacetamide)

• Product Name: α-Oxobenzeneacetamide
• CAS No: 7505-92-2
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 862257
• PubChem ID: 82018
• Update Time: 2025-04-19

α-Oxobenzeneacetamide Chemical and Physical Properties

Names and Identifiers

• α-Oxobenzeneacetamide
• .α.-Oxobenzeneacetamide
• 1,3-Propanedione,1-phenyl-3-(1-pyrrolidinyl)
• 1-phenyl-3-pyrrolidino-1,3-propanedione
• 2-oxo-2-phenylacetamide
• 3-Oxo-1-phenyl-3-(1-pyrrolidinyl)-1-propanone
• benzoyl formamide
• Benzoylessigsaeure-pyrrolidid
• benzoylformic acid amide
• N-(Benzoylacetyl)-pyrrolidine
• phenylglyoxylamide
• phenylglyoxylic amide
• Pyrrolidine,1-(1,3-dioxo-3-phenylpropyl)-(9CI)
• Pyrrolidine,1-(benzoylacetyl)-(8CI)
• EE0BF80R8P
• Benzeneacetamide, alpha-oxo-
• DTXSID3064728
• Benzoylaminoketon
• NSC402030
• NSC 402030
• GLYOXYLAMIDE, 2-PHENYL-
• Benzeneacetamide, .alpha.-oxo-
• AKOS006340626
• 2-Phenylglyoxylamide
• Phenylglyoxylic acid amide
• alpha-Oxobenzeneacetamide
• NSC-402030
• .alpha.-Oxobenzeneacetamide
• BENZOYLFORMAMIDE
• SCHEMBL147282
• SCHEMBL11404019
• 7505-92-2
• UNII-EE0BF80R8P

• Inchi： 1S/C8H7NO2/c9-8(11)7(10)6-4-2-1-3-5-6/h1-5H,(H2,9,11)
• InChI Key： WFRSBFQCMFWRTD-UHFFFAOYSA-N
• SMILES： NC(C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 149.04800
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.16000
• LogP: 1.05490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides